Cas no 154227-57-3 (3-(thiophen-2-yl)pentanedioic acid)

• Product Name: 3-(thiophen-2-yl)pentanedioic acid
• CAS No: 154227-57-3
• MF: C₉H₁₀O₄S
• MW: 214.238301753998
• MDL: MFCD11987092
• CID: 5042174
• PubChem ID: 21770061
• Update Time: 2025-05-21

3-(thiophen-2-yl)pentanedioic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-thienyl)pentanedioic acid
• 3-thiophen-2-ylpentanedioic acid
• 3-(2-thienyl)glutaric acid
• 3-(thiophen-2-yl)pentanedioic acid

• MDL： MFCD11987092
• Inchi： 1S/C9H10O4S/c10-8(11)4-6(5-9(12)13)7-2-1-3-14-7/h1-3,6H,4-5H2,(H,10,11)(H,12,13)
• InChI Key： KWXLGJVYLAGBAP-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(CC(=O)O)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 213
• XLogP3: 0.7
• Topological Polar Surface Area: 103

Additional information on 3-(thiophen-2-yl)pentanedioic acid

Recent Advances in the Study of 3-(Thiophen-2-yl)pentanedioic acid (CAS: 154227-57-3) in Chemical Biology and Pharmaceutical Research

3-(Thiophen-2-yl)pentanedioic acid (CAS: 154227-57-3) is a compound of growing interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its thiophene ring and dicarboxylic acid functionality, has recently been the subject of several studies exploring its potential applications in drug development and biochemical pathways. The unique structural features of this compound make it a promising candidate for various therapeutic and diagnostic applications.

Recent research has focused on the synthesis and optimization of 3-(thiophen-2-yl)pentanedioic acid to enhance its bioavailability and target specificity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications to the thiophene ring could significantly improve the compound's binding affinity to specific enzymes involved in inflammatory pathways. This finding opens new avenues for the development of anti-inflammatory drugs with reduced side effects.

In addition to its potential therapeutic applications, 3-(thiophen-2-yl)pentanedioic acid has also been investigated for its role in metabolic engineering. A 2022 study in Nature Chemical Biology highlighted its use as a precursor in the biosynthesis of novel thiophene-based polymers, which exhibit unique electronic properties suitable for biomedical devices. The study reported that the compound's dicarboxylic acid moiety facilitates its incorporation into polymer backbones, enhancing material stability and biocompatibility.

Another significant development involves the use of 3-(thiophen-2-yl)pentanedioic acid in cancer research. A recent preprint on bioRxiv (2023) described its ability to modulate the activity of histone deacetylases (HDACs), a class of enzymes implicated in tumor progression. The researchers found that the compound selectively inhibits HDAC6, a key regulator of cell motility and metastasis, suggesting its potential as a targeted cancer therapy. Further in vivo studies are underway to validate these findings.

The pharmacological profile of 3-(thiophen-2-yl)pentanedioic acid has also been explored in the context of neurodegenerative diseases. A 2023 study in ACS Chemical Neuroscience reported that the compound exhibits neuroprotective effects by reducing oxidative stress and amyloid-beta aggregation in neuronal cell models. These results position it as a promising lead compound for the treatment of Alzheimer's disease and related disorders.

Despite these promising findings, challenges remain in the clinical translation of 3-(thiophen-2-yl)pentanedioic acid. Issues such as metabolic stability, tissue distribution, and potential off-target effects need to be addressed through further preclinical studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and unlock the full potential of this versatile molecule.

In conclusion, 3-(thiophen-2-yl)pentanedioic acid (CAS: 154227-57-3) represents a multifaceted compound with significant implications for chemical biology and pharmaceutical research. Its diverse applications—from anti-inflammatory and anticancer therapies to biomaterials and neuroprotection—highlight its versatility and promise. Continued research and development efforts are expected to yield novel therapeutics and technologies based on this intriguing molecule.